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Introduction
Formylation, the introduction of a formyl group (-CHO) onto a substrate, is a fundamental

transformation in organic synthesis, crucial for the construction of a vast array of organic

molecules, including pharmaceuticals, agrochemicals, and specialty materials. The aldehyde

functionality serves as a versatile synthetic handle, enabling a wide range of subsequent

chemical modifications. The choice of formylating reagent is paramount and depends on the

nature of the substrate, desired selectivity, and reaction conditions. This guide provides a

comprehensive overview of the physical and chemical properties of common formylating

reagents and details the experimental protocols for key named formylation reactions.

Physical and Chemical Properties of Common
Formylating Reagents and Associated Chemicals
A thorough understanding of the physicochemical properties of formylating reagents and the

chemicals involved in these reactions is essential for safe handling, optimal reaction setup, and

achieving desired outcomes. The following tables summarize key quantitative data for these

substances.
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Table 1: Physical Properties of Common Formylating
Reagents and Associated Chemicals

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL)

Formylating

Reagents

Dimethylform

amide (DMF)
C₃H₇NO 73.09 153 -61 0.944

Formic Acid CH₂O₂ 46.03 100.8[1][2] 8.4[1][2] 1.22[1][2]

Formaldehyd

e (gas)
CH₂O 30.03[3] -19[4] -92[4]

0.815 (at -20

°C)[5]

Hexamethyle

netetramine

(HMTA)

C₆H₁₂N₄ 140.19[6]
Sublimes at

280[7]
Sublimes

1.33 (at 20

°C)[7]

Chloroform CHCl₃ 119.38 61.2 -63.5
1.489 (at 25

°C)[8]

Associated

Reagents

Phosphorus

Oxychloride
POCl₃ 153.33[9] 105.8[10] 1.25[10] 1.645[9]

Hydrogen

Cyanide
HCN 27.03[11] 25.7[11] -13.3[11]

0.688 (at 20

°C)[12]

Table 2: Chemical Properties and Safety Information of
Common Formylating Reagents and Associated
Chemicals
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Compound Appearance Odor Solubility

Key
Chemical
Properties
& Reactivity

Safety
Hazards

Formylating

Reagents

Dimethylform

amide (DMF)

Colorless

liquid[13]

Faint, amine-

like[14]

Miscible with

water and

most organic

solvents.

Aprotic, polar

solvent; can

act as a

reagent,

catalyst, and

stabilizer.[14]

Irritant,

reproductive

toxin.

Formic Acid

Colorless,

fuming

liquid[8][15]

Pungent,

penetrating[8]

[15][16]

Miscible with

water,

ethanol,

ether.[17]

Strongest of

the simple

carboxylic

acids; also

exhibits

reducing

properties.

[17][18]

Corrosive,

causes

severe burns.

[19]

Formaldehyd

e (gas)

Colorless

gas[4]

Pungent,

suffocating[2

0]

Soluble in

water,

acetone,

ethanol.[4]

Highly

reactive,

readily

polymerizes.

[21]

Toxic,

probable

human

carcinogen.

[20]

Hexamethyle

netetramine

(HMTA)

White

crystalline

powder[6][22]

Odorless to

fishy,

ammonia-

like[7][22]

Highly

soluble in

water and

polar organic

solvents.[7]

Decomposes

in acidic

solution to

formaldehyde

and

ammonia.

Flammable

solid, skin

sensitizer.

Chloroform Colorless,

volatile

liquid[8]

Sweet[23] Slightly

soluble in

water;

Source of

dichlorocarbe

ne in the

Harmful if

swallowed,

skin irritant,
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miscible with

alcohol,

ether.[23]

presence of a

strong base.

[24]

suspected

carcinogen.

Associated

Reagents

Phosphorus

Oxychloride

Colorless,

fuming

liquid[25][26]

[27]

Pungent,

musty[9][26]

[27]

Reacts

violently with

water.[25][26]

[28]

Reacts with

amides to

form

Vilsmeier

reagent;

strong

dehydrating

agent.[9][29]

Causes

severe skin

burns and

eye damage,

toxic if

inhaled.[25]

Hydrogen

Cyanide

Colorless gas

or liquid[30]

Faint, bitter

almond-

like[30]

Soluble in

water.[12]

Weakly

acidic.[31]

Extremely

toxic by all

routes of

exposure.[31]

Key Formylation Reactions: Mechanisms and
Experimental Protocols
Several named reactions are cornerstones of aromatic formylation, each with its own specific

reagents, substrate scope, and mechanism.

Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction is a versatile method for the formylation of electron-rich aromatic

and heteroaromatic compounds using a Vilsmeier reagent, which is typically formed from a

substituted amide like N,N-dimethylformamide (DMF) and an acid chloride such as phosphorus

oxychloride (POCl₃).[29]
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Vilsmeier-Haack Reaction Mechanism

DMF

Vilsmeier Reagent
(Chloroiminium ion)

+ POCl3

POCl3
Iminium Ion
Intermediate

Electron-rich
Arene

Electrophilic Attack

Aryl Aldehyde

Hydrolysis

H2O
(Workup)
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Duff Reaction Logical Flow

Phenol

Electrophilic Aromatic
Substitution (ortho-)

Hexamethylenetetramine (HMTA)

Formation of Electrophilic
Iminium Species

Acidic Medium
(e.g., Glycerol/Boric Acid)

Benzylamine-like
Intermediate

Acidic Hydrolysis

ortho-Hydroxybenzaldehyde
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Gattermann Reaction Pathway

HCN

Formimidoyl Chloride
Electrophile

+ HCl

HCl

Lewis Acid
(e.g., AlCl3)

activates

Sigma Complex

+ Arene

Aromatic
Substrate

Imine IntermediateRearomatization

Aromatic Aldehyde

Hydrolysis

Hydrolysis
(H2O)
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Reimer-Tiemann Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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